Cas no 1181458-58-1 (tert-Butyl N-1-(1H-Indol-3-ylmethyl)piperidin-4-ylcarbamate)

• Product Name: tert-Butyl N-1-(1H-Indol-3-ylmethyl)piperidin-4-ylcarbamate
• CAS No: 1181458-58-1
• MF: C₁₉H₂₇N₃O₂
• MW: 329.436584711075
• CID: 5687888
• PubChem ID: 45791509
• Update Time: 2025-08-05

tert-Butyl N-1-(1H-Indol-3-ylmethyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]carbamate
• tert-butyl N-{1-[(1H-indol-3-yl)methyl]piperidin-4-yl}carbamate
• tert-butyl [1-(1H-indol-3-ylmethyl)piperidin-4-yl]carbamate
• EN300-44958
• 1181458-58-1
• tert-butylN-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]carbamate
• Z450853020
• AKOS033957111
• G57034
• TERT-BUTYL N-(1-[(1H-INDOL-3-YL)METHYL]PIPERIDIN-4-YL)CARBAMATE
• tert-Butyl N-1-(1H-Indol-3-ylmethyl)piperidin-4-ylcarbamate

• Inchi： 1S/C19H27N3O2/c1-19(2,3)24-18(23)21-15-8-10-22(11-9-15)13-14-12-20-17-7-5-4-6-16(14)17/h4-7,12,15,20H,8-11,13H2,1-3H3,(H,21,23)
• InChI Key： UQJNAVAVPRBBMW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(CC2=CNC3C=CC=CC2=3)CC1)=O

Computed Properties

• Exact Mass: 329.21032711g/mol
• Monoisotopic Mass: 329.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 57.4Ų

tert-Butyl N-1-(1H-Indol-3-ylmethyl)piperidin-4-ylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on tert-Butyl N-1-(1H-Indol-3-ylmethyl)piperidin-4-ylcarbamate

tert-Butyl N-1-(1H-Indol-3-ylmethyl)piperidin-4-ylcarbamate: A Comprehensive Overview

The compound with CAS No. 1181458-58-1, known as tert-butyl N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]carbamate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which combines a tert-butyl group, a piperidine ring, and an indole moiety. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The indole moiety in this compound is a key feature, as it is known to participate in various non-covalent interactions, such as π–π stacking and hydrogen bonding, which are critical for molecular recognition and binding affinity. The piperidine ring, on the other hand, provides structural rigidity and additional sites for functionalization, making this compound a versatile scaffold for further chemical modifications.

One of the most intriguing aspects of tert-butyl N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]carbamate is its potential as a precursor or intermediate in the synthesis of more complex bioactive molecules. Researchers have explored its role in the construction of multi-component drug candidates, leveraging its ability to form stable amide bonds and other functional groups. For instance, recent advancements in click chemistry have enabled the efficient coupling of this compound with other bioactive entities, paving the way for novel therapeutic agents.

In terms of pharmacological applications, this compound has shown promise in preclinical studies targeting various disease states. Its ability to modulate enzyme activity and influence cellular signaling pathways has made it a valuable tool in drug discovery pipelines. For example, studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation and neurodegenerative diseases, suggesting its potential as a lead compound for developing treatments for conditions such as Alzheimer's disease or chronic inflammatory disorders.

The synthesis of tert-butyl N-[1-(1H-indol-3-ylmethyl)piperidin-4-yl]carbamate involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and protecting group strategies. The use of advanced purification techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, ensures the isolation of high-purity product. These methods are critical for maintaining the integrity of the compound during synthesis and characterization.

From an analytical standpoint, modern spectroscopic techniques have been instrumental in elucidating the structure and properties of this compound. Nuclear magnetic resonance (NMR) spectroscopy has provided detailed insights into its molecular conformation and intermolecular interactions, while X-ray crystallography has revealed its three-dimensional arrangement at the atomic level. These findings have not only confirmed the structural integrity of the compound but also provided valuable data for computational modeling studies.

Looking ahead, the continued exploration of tert-butyl N-[1-(1H-indol-3-ylmethyl)piperidin-4-yllcarbamate holds significant potential for advancing our understanding of complex molecular systems. Its role as a building block in medicinal chemistry underscores its importance in developing innovative therapeutic agents. As research progresses, it is anticipated that this compound will play an increasingly prominent role in addressing unmet medical needs across various therapeutic areas.